Cas no 18605-26-0 (tert-Butyl 3-(((benzyloxy)carbonyl)amino)propanoate)

• Product Name: tert-Butyl 3-(((benzyloxy)carbonyl)amino)propanoate
• CAS No: 18605-26-0
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD03837779
• CID: 51088
• PubChem ID: 4585488
• Update Time: 2025-07-27

tert-Butyl 3-(((benzyloxy)carbonyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(((benzyloxy)carbonyl)amino)propanoate
• N-[(Phenylmethoxy)carbonyl]-beta-alanine tert-butyl ester
• N-CBZ-BETA-ALANINE TERT-BUTYL ESTER
• tert-butyl 3-(benzyloxycarbonyl)propanoate
• tert-butyl 3-(phenylmethoxycarbonylamino)propanoate
• Z-β-Ala-Otbu
• 10.14272/RLEOEDXSMUQCMZ-UHFFFAOYSA-N.1
• 18605-26-0
• DTXSID10404555
• DS-3737
• A851275
• doi:10.14272/RLEOEDXSMUQCMZ-UHFFFAOYSA-N.1
• AKOS015909970
• TERT-BUTYL 3-{[(BENZYLOXY)CARBONYL]AMINO}PROPANOATE
• tert-Butyl3-(((benzyloxy)carbonyl)amino)propanoate
• SCHEMBL6049741
• CS-0318385
• FT-0697885
• MFCD03837779
• DA-08908

• MDL： MFCD03837779
• Inchi： 1S/C15H21NO4/c1-15(2,3)20-13(17)9-10-16-14(18)19-11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,16,18)
• InChI Key： RLEOEDXSMUQCMZ-UHFFFAOYSA-N
• SMILES： O(C(CCNC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14700
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 409.3 °C at 760 mmHg
• Flash Point: 409.3 °C at 760 mmHg
• PSA: 68.12000
• LogP: 2.84900